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Compound of Interest

Compound Name: 4-Chlorobiphenyl

Cat. No.: B017849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and

handling precautions for 4-Chlorobiphenyl. Designed for professionals in research and drug

development, this document synthesizes critical information from safety data sheets and

toxicological studies to ensure safe laboratory practices. The following sections detail the

chemical and physical properties, hazard identification, handling and emergency procedures,

and the toxicological pathways of this compound.

Section 1: Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 4-Chlorobiphenyl is
fundamental to its safe handling. This non-reactive, colorless crystalline solid presents specific

hazards that are directly related to these characteristics.[1][2] Key quantitative data are

summarized in Table 1 for easy reference.

Table 1: Physical and Chemical Properties of 4-Chlorobiphenyl
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Property Value Source

Molecular Formula C₁₂H₉Cl [1]

Molecular Weight 188.65 g/mol [1]

Appearance
Colorless crystals or shiny off-

white flakes
[1]

Melting Point 77.7 °C (171.9 °F) [1]

Boiling Point
291.1 °C (556 °F) at 760

mmHg
[1]

Solubility Insoluble in water [2][3]

Vapor Pressure 1 mmHg at 96.4 °C (205.5 °F) [1]

Section 2: Hazard Identification and Classification
4-Chlorobiphenyl is classified as a hazardous substance with specific risks to human health

and the environment. It is crucial to understand these hazards to implement appropriate safety

measures. The compound is irritating to the skin, eyes, mucous membranes, and upper

respiratory tract.[1][3][4] Prolonged or repeated exposure may cause damage to organs.[4][5]

Furthermore, it is very toxic to aquatic life with long-lasting effects.[4][5]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Specific target organ toxicity —

repeated exposure
2

H373: May cause damage to

organs through prolonged or

repeated exposure.[4][5]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic life.

[1]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects.[1][4]

[5]
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Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is paramount to minimize exposure risk.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following

diagram outlines the recommended PPE for handling 4-Chlorobiphenyl.

Personal Protective Equipment (PPE)

Handling Conditions

Safety Goggles with Side Shields

Chemical-Impermeable Gloves

Flame-Retardant Lab Coat or Coveralls

NIOSH-Approved Respirator with Organic Vapor Cartridge

Well-Ventilated Area

Chemical Fume Hood

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-Chlorobiphenyl.

Handling Procedures
Handle in a well-ventilated place, preferably within a chemical fume hood.[4]

Avoid contact with skin and eyes.[4]

Avoid the formation of dust and aerosols.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b017849?utm_src=pdf-body
https://www.benchchem.com/product/b017849?utm_src=pdf-body-img
https://www.benchchem.com/product/b017849?utm_src=pdf-body
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools to prevent ignition.[4]

Wash hands thoroughly after handling.[6]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Keep away from incompatible materials such as strong oxidizing and reducing agents.[3][4]

Store separately from foodstuff containers.[4]

Section 4: Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical. The following

workflows detail the necessary steps for accidental release and exposure.

Accidental Release Measures
A spill of 4-Chlorobiphenyl requires a systematic and cautious response to prevent

environmental contamination and personnel exposure.
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Spill Occurs

Evacuate Personnel to Safe Areas Remove All Sources of Ignition Ensure Adequate Ventilation

Dampen Solid Material with 60-70% Ethanol

Transfer to a Suitable, Closed Container

Clean Contaminated Surfaces with Ethanol and then Soap and Water

Dispose of Waste in Accordance with Regulations

Spill Controlled

Click to download full resolution via product page

Caption: Workflow for responding to an accidental release of 4-Chlorobiphenyl.

First-Aid Measures
Rapid response is crucial in the case of personal exposure. The following diagram outlines the

appropriate first-aid procedures for different routes of exposure.
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Route of Exposure First-Aid Actions

Medical Attention

Inhalation Move to Fresh Air.
If not breathing, give artificial respiration.

Skin Contact Remove contaminated clothing.
Wash with soap and plenty of water.

Eye Contact Rinse with pure water for at least 15 minutes.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid procedures for exposure to 4-Chlorobiphenyl.

Section 5: Fire-Fighting Measures
While 4-Chlorobiphenyl is probably combustible, specific flash point data is not available.[1][4]

In case of a fire involving this material, use a dry chemical, carbon dioxide, or Halon

extinguisher.[1][4] Firefighters should wear self-contained breathing apparatus and full

protective gear.[6]

Section 6: Toxicological Information and
Experimental Protocols
Understanding the toxicity of 4-Chlorobiphenyl is essential for risk assessment.

Summary of Toxicity Data
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Table 3: Acute Toxicity Data for 4-Chlorobiphenyl

Route Species Value Source

Oral Rat LD50: 1010 mg/kg [7]

Intraperitoneal Mouse LD50: 880 mg/kg [7]

Toxicological Pathways
The toxicity of 4-Chlorobiphenyl is linked to its metabolism. Like other polychlorinated

biphenyls (PCBs), its mechanism of action can involve binding to the aryl hydrocarbon (Ah)

receptor, which alters gene transcription, particularly of cytochrome P450 enzymes.[7] This can

lead to endocrine disruption and other toxic effects.[7] The metabolic activation of 4-
Chlorobiphenyl can proceed through hydroxylation and subsequent oxidation to form reactive

quinone metabolites, which are considered the ultimate carcinogens.[8][9]
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4-Chlorobiphenyl (PCB3)

Cytochrome P450

Metabolism

4-OH PCB3
(Monohydroxy Metabolite)

Parahydroxylation

3,4-diOH PCB3
(Dihydroxy Metabolite)

Hydroxylation/Oxidation

3,4-BQ PCB3
(Quinone Metabolite)

Oxidation

Toxicity / Carcinogenicity

Click to download full resolution via product page

Caption: Metabolic activation pathway of 4-Chlorobiphenyl leading to toxicity.

Experimental Protocols for Toxicity Testing
The following are summaries of standardized experimental protocols for assessing the toxicity

of chemical substances like 4-Chlorobiphenyl, based on OECD guidelines.
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This method is a stepwise procedure using a minimum number of animals to classify a

substance's acute oral toxicity.[1]

Animal Selection: Healthy, young adult rodents (usually female rats) are used.[1]

Dose Administration: The test substance is administered orally in a single dose to a group of

three animals.[1] The starting dose is selected from fixed levels (5, 50, 300, or 2000 mg/kg

body weight) based on existing information.[1]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[10]

Stepwise Procedure: Depending on the outcome (mortality or survival) in the first group, the

dose for the next group of three animals is either increased or decreased according to a

defined flowchart.[1]

Endpoint: The test allows for the classification of the substance into one of several toxicity

classes based on the observed mortality at different dose levels.[1][4]

This test evaluates the potential of a substance to cause skin irritation or corrosion.[11][12]

Animal Selection: A single albino rabbit is typically used for the initial test.[12]

Test Substance Application: A small amount of the test substance (0.5 mL for liquids or 0.5 g

for solids) is applied to a small patch of shaved skin (approximately 6 cm²) and covered with

a gauze patch for a 4-hour exposure period.[11][12]

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals for up to 14 days.[12]

Scoring: The severity of the skin reactions is scored.

Confirmatory Test: If the initial test does not show a corrosive effect but indicates irritation,

the response is confirmed using up to two additional animals.[11]

This test determines the acute lethal toxicity of a substance to fish.[13]

Test Organisms: A recommended fish species is exposed to the test substance.[13]
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Test Conditions: The test is conducted for a 96-hour period.[13] At least seven fish are used

for each test concentration and for the control group.[13]

Concentrations: A series of at least five concentrations of the test substance, typically in a

geometric progression, are used.[13]

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.[13]

Endpoint: The concentration that is lethal to 50% of the test fish (LC50) is determined.[13]

Section 7: Disposal Considerations
Dispose of 4-Chlorobiphenyl and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[4] Waste materials should be

collected in suitable, closed containers for disposal by a licensed professional waste disposal

service.[4] Avoid release to the environment.[4][5]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) for 4-Chlorobiphenyl before

handling the substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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